![molecular formula C11H11N3 B3048447 N-Benzylpyrimidin-4-amine CAS No. 16973-99-2](/img/structure/B3048447.png)
N-Benzylpyrimidin-4-amine
Overview
Description
N-Benzylpyrimidin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrimidine derivative, which has been synthesized using different methods.
Scientific Research Applications
Alzheimer's Disease Treatment
Research by Mohamed et al. (2012) explored N-Benzylpyrimidin-4-amine derivatives for Alzheimer's disease (AD) treatment. These compounds demonstrated significant anti-cholinesterase, anti-Aβ-aggregation, and anti-β-secretase activities, key targets in AD therapy. The study highlighted the importance of the substituent on the C-4 benzylamine group for biological activity.
Crystal and Molecular Structures
Odell et al. (2007) Odell et al. (2007) investigated the crystal and molecular structures of benzylpyrimidin-4-amine isomers. They found that the conformational differences led to various molecular structures in crystals, providing insights into the physical characteristics of these compounds.
Histone Deacetylase Inhibition for Cancer Treatment
A study by Zhou et al. (2017) synthesized this compound derivatives as histone deacetylase (HDAC) inhibitors, showing potential for cancer treatment. Some compounds exhibited potent HDAC inhibitory activities and significant antiproliferative effects against tumor cells.
Antibacterial and Antifungal Applications
Research on substituted this compound derivatives by Vijaya Laxmi et al. (2019) demonstrated their effectiveness as antibacterial and antifungal agents. Specific compounds showed significant activity against various Gram-positive and Gram-negative bacteria, as well as fungi, indicating their potential in antimicrobial therapy.
Non-Small Cell Lung Carcinoma (NSCLC) Treatment
A study conducted by Toviwek et al. (2017) synthesized and evaluated the anti-cancer activity of 4-aryl-N-phenylpyrimidin-2-amines against NSCLC cells. Certain compounds showed potent activity, suggesting their potential as treatments for this type of lung cancer.
Multicomponent Chemical Synthesis
The work by Brahmachari and Das (2015) developed a multicomponent synthesis method for pharmaceutically relevant benzopyranopyrimidine and 4H-chromene derivatives, involving this compound. This method highlights the compound's role in facilitating complex chemical syntheses.
Anthelmintic Activity
A study by Dutta (2014) synthesized N-benzylidenepyridin-4-amines and evaluated their anthelmintic activity. Several compounds exhibited significant activity against earthworms, suggesting potential use in treating parasitic infections.
properties
IUPAC Name |
N-benzylpyrimidin-4-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3/c1-2-4-10(5-3-1)8-13-11-6-7-12-9-14-11/h1-7,9H,8H2,(H,12,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRLOPDIVUDLFSZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=NC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90530386 | |
Record name | N-Benzylpyrimidin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90530386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16973-99-2 | |
Record name | N-Benzylpyrimidin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90530386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.